Cyclohexylamine, 2-phenyl-, monomethanesulfonate, cis-(+-)-

• CAS No.: 38727-05-8
• Molecular Formula: C13H21NO3S
• Molecular Weight: 271.38 g/mol
• IUPAC Name: methanesulfonic acid;(1R,2R)-2-phenylcyclohexan-1-amine
• InChI: InChI=1S/C12H17N.CH4O3S/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;1-5(2,3)4/h1-3,6-7,11-12H,4-5,8-9,13H2;1H3,(H,2,3,4)/t11-,12-;/m1./s1
• InChI Key: PXJIQRJEFQMXDY-MNMPKAIFSA-N
• Isomeric SMILES: CS(=O)(=O)O.C1CC[C@H]([C@H](C1)C2=CC=CC=C2)N
• Canonical SMILES: CS(=O)(=O)O.C1CCC(C(C1)C2=CC=CC=C2)N

Description

Cyclohexylamine, 2-phenyl-, monomethanesulfonate, cis-(±)- is a chemical compound with a unique structure that includes a cyclohexylamine group, a phenyl group, and a monomethanesulfonate group. This compound is known for its applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cyclohexylamine, 2-phenyl-, monomethanesulfonate, cis-(±)- typically involves the reaction of cyclohexylamine with a phenyl group and a monomethanesulfonate group under specific conditions. The reaction conditions often include the use of solvents, catalysts, and controlled temperatures to ensure the desired product is obtained.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactions using automated equipment to ensure consistency and efficiency. The process may include steps such as purification and quality control to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

Cyclohexylamine, 2-phenyl-, monomethanesulfonate, cis-(±)- can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The conditions for these reactions can vary, but they often involve controlled temperatures and pressures to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce oxidized derivatives, while reduction reactions may produce reduced derivatives.

Scientific Research Applications

Cyclohexylamine, 2-phenyl-, monomethanesulfonate, cis-(±)- has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and its role in drug development.

Industry: Utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of Cyclohexylamine, 2-phenyl-, monomethanesulfonate, cis-(±)- involves its interaction with specific molecular targets and pathways. These interactions can lead to various effects, depending on the context in which the compound is used. The molecular targets may include enzymes, receptors, and other biomolecules, and the pathways involved may include metabolic and signaling pathways.

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• Cyclohexylamine, 2-phenyl-, monomethanesulfonate, trans-(±)-
• Cyclohexylamine, 2-phenyl-, monomethanesulfonate, cis-(+)-

Uniqueness

Cyclohexylamine, 2-phenyl-, monomethanesulfonate, cis-(±)- is unique due to its specific stereochemistry and the presence of both cyclohexylamine and phenyl groups